Cas no 114728-16-4 (2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol,4-methoxy-)

• Product Name: 2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol,4-methoxy-
• CAS No: 114728-16-4
• MF: C₂₉H₂₆O₄
• MW: 438.514348506927
• CID: 146922
• Update Time: 2024-03-01

2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol,4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol,4-methoxy-
• 2,15-dioxapentacyclo[20.2.2.2~16,19~.1~3,7~.1~10,14~]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol, 4-methoxy-
• 2,15-Dioxapentacyclo[20.2.2.216,19.13,7.110,14]triaconta-3,5,7(30),10,12,14(29),16,18,22,24,25,27-dodecaen-17-ol, 4-methoxy-

• Inchi： 1S/C29H26O4/c1-31-28-16-12-23-8-7-21-3-2-4-25(17-21)33-27-15-11-22(18-26(27)30)6-5-20-9-13-24(14-10-20)32-29(28)19-23/h2-4,9-19,30H,5-8H2,1H3
• InChI Key： ACTNIVURBGOQCE-UHFFFAOYSA-N
• SMILES： C12C=CC(=CC=1)CCC1C=CC(=C(O)C=1)OC1=CC(=CC=C1)CCC1=CC(=C(OC)C=C1)O2

Computed Properties

• Exact Mass: 438.18318
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• XLogP3: 4.263

Experimental Properties

• Density: 1.178
• Melting Point: 185-186 °C(Solv: methanol (67-56-1))
• Boiling Point: 594.73°C at 760 mmHg
• Flash Point: 313.482°C
• Refractive Index: 1.607
• PSA: 47.92
• pka: 9.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds